Cas no 7504-94-1 (2-hydrazinylpyrimidine)

• Product Name: 2-hydrazinylpyrimidine
• CAS No: 7504-94-1
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD01249337
• CID: 94832
• PubChem ID: 346558
• Update Time: 2025-10-31

2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinylpyrimidine
• 2(1H)-Pyrimidinone hydrazone (9CI)
• 2-Hydrazinopyrimidine
• pyrimidin-2-ylhydrazine
• 2-hydrazino-pyrimidine
• Pyrimidin-2-yl-hydrazine
• 2(1H)-Pyrimidinone, hydrazone
• pyrimidine-2-ylhydrazine
• 2(1H)-Pyrimidinone, hydrazone (9CI)
• hydrazinopyrimidine
• aminoiminopyrimidine
• 2-hydrazinopyrimdine
• NSC404821
• 2-hydrazinylprimidine
• 1-(pyrimidin-2-yl)hydrazine
• 2(1H)-pyrimidinone hydrazone
• QDGHXQFTWKRQTG-UHFFF
• BB 0241826
• MFCD01249337
• SY077225
• MFCD23704404
• DTXSID70323773
• NSC-404821
• F1905-7078
• CHEMBL3794078
• A9580
• 7504-94-1
• EN300-30892
• BS-12831
• FT-0679083
• 2-Hydrazinopyrimidine hydrate, 95%
• PB10192
• AKOS000129427
• CS-W005381
• QDGHXQFTWKRQTG-UHFFFAOYSA-N
• AM804320
• SCHEMBL124883
• pyrimidine, 2-hydrazino-
• DB-074939
• ALBB-005190
• STK399010
• 2-hydrazinylpyrimidine

• MDL： MFCD01249337
• Inchi： 1S/C4H6N4/c5-8-4-6-2-1-3-7-4/h1-3H,5H2,(H,6,7,8)
• InChI Key： QDGHXQFTWKRQTG-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 110.059
• Monoisotopic Mass: 110.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: -0.2

Experimental Properties

• Density: 1.334
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: 130°C
• Refractive Index: 1.673

2-hydrazinylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 2-hydrazinylpyrimidine

Research Briefing on 2-Hydrazinylpyrimidine (CAS: 7504-94-1) in Chemical Biology and Pharmaceutical Applications

2-Hydrazinylpyrimidine (CAS: 7504-94-1) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. Recent studies highlight its role as a key intermediate in the development of novel pharmacophores, particularly in the design of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-hydrazinylpyrimidine derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency against CDK2 and CDK6. Molecular docking simulations further validated these findings, suggesting a promising avenue for anticancer drug development.

Another groundbreaking application of 2-hydrazinylpyrimidine was reported in ACS Infectious Diseases, where it served as a scaffold for designing novel antitubercular agents. The study synthesized a series of hydrazine-linked pyrimidine analogs and evaluated their activity against Mycobacterium tuberculosis. Several analogs exhibited minimum inhibitory concentrations (MICs) below 1 µg/mL, outperforming first-line drugs like isoniazid. Mechanistic studies revealed that these compounds disrupt cell wall biosynthesis by targeting enzymes involved in mycolic acid production.

From a synthetic chemistry perspective, advances in green chemistry have enabled more sustainable routes to 2-hydrazinylpyrimidine. A 2024 Green Chemistry paper detailed a microwave-assisted, solvent-free synthesis using catalytic amounts of ionic liquids, achieving yields exceeding 85% with reduced environmental impact. This method aligns with the pharmaceutical industry's push toward greener manufacturing processes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-hydrazinylpyrimidine-based drugs. Recent preclinical studies noted issues with oral bioavailability and metabolic stability, prompting investigations into prodrug strategies and formulation technologies. Collaborative efforts between academia and industry are underway to address these limitations while expanding the compound's therapeutic scope to neurodegenerative and inflammatory diseases.

In conclusion, 2-hydrazinylpyrimidine (7504-94-1) represents a dynamic scaffold with multifaceted applications in drug discovery. Its adaptability in structure-based design, coupled with emerging synthetic methodologies, positions it as a valuable asset for developing next-generation therapeutics. Future research should focus on translational studies to bridge the gap between in vitro efficacy and clinical viability.